Cas no 1849290-39-6 (Propane, 1-chloro-2-methyl-2-[(1-methylethoxy)methyl]-)

• Product Name: Propane, 1-chloro-2-methyl-2-[(1-methylethoxy)methyl]-
• CAS No: 1849290-39-6
• MF: C₈H₁₇ClO
• MW: 164.672981977463
• CID: 5284134
• Update Time: 2025-11-01

Propane, 1-chloro-2-methyl-2-[(1-methylethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Propane, 1-chloro-2-methyl-2-[(1-methylethoxy)methyl]-

• Inchi： 1S/C8H17ClO/c1-7(2)10-6-8(3,4)5-9/h7H,5-6H2,1-4H3
• InChI Key： QMDGYVRHMPNJIZ-UHFFFAOYSA-N
• SMILES： C(Cl)C(C)(COC(C)C)C

Additional information on Propane, 1-chloro-2-methyl-2-[(1-methylethoxy)methyl]-

Propane, 1-chloro-2-methyl-2-[(1-methylethoxy)methyl]- and CAS No. 1849290-39-6: A Comprehensive Overview

Propane, 1-chloro-2-methyl-2-[(1-methylethoxy)methyl]-, identified by the Chemical Abstracts Service Number (CAS No.) 1849290-39-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, with its unique structural features, has garnered attention for its potential applications in synthetic chemistry and as a building block for more complex molecules.

The molecular structure of Propane, 1-chloro-2-methyl-2-[(1-methylethoxy)methyl]- consists of a propane backbone modified with chloro and methoxy functional groups. The presence of these groups makes it a versatile intermediate in organic synthesis, particularly in the development of novel pharmaceuticals and agrochemicals. The compound's reactivity is influenced by the electron-withdrawing nature of the chloro group and the electron-donating effects of the methoxy groups, which can be exploited in various chemical transformations.

In recent years, there has been growing interest in the synthesis and applications of halogenated hydrocarbons due to their role in medicinal chemistry. Halogenated compounds are frequently employed as key intermediates in the synthesis of active pharmaceutical ingredients (APIs) due to their ability to participate in nucleophilic substitution reactions, leading to the formation of new carbon-carbon or carbon-nitrogen bonds. The structural motif of Propane, 1-chloro-2-methyl-2-[(1-methylethoxy)methyl]- makes it a valuable precursor for such transformations.

One of the most notable applications of this compound is in the synthesis of complex organic molecules. Researchers have utilized Propane, 1-chloro-2-methyl-2-[(1-methylethoxy)methyl]- as a starting material to develop novel heterocyclic compounds, which have shown promise in various biological assays. Heterocyclic compounds are a major class of pharmaceuticals, encompassing a wide range of drugs used to treat diverse diseases. The ability to functionalize this compound at multiple positions allows for the creation of a library of derivatives with tailored biological activities.

The chemical reactivity of Propane, 1-chloro-2-methyl-2-[(1-methylethoxy)methyl]- has been explored in several recent studies. For instance, researchers have demonstrated its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl systems, respectively. These types of reactions are fundamental in the synthesis of many modern pharmaceuticals.

In addition to its role as a synthetic intermediate, Propane, 1-chloro-2-methyl-2-[(1-methylethoxy)methyl]- has been investigated for its potential applications in materials science. Specifically, its derivatives have been studied as precursors for polymers and coatings due to their ability to form stable cross-linked networks. These materials exhibit interesting properties such as thermal stability and mechanical strength, making them suitable for various industrial applications.

The pharmacological potential of derivatives derived from Propane, 1-chloro-2-methyl-2-[(1-methylethoxy)methyl]- has also been examined. Several studies have reported the synthesis and biological evaluation of analogs that exhibit inhibitory activity against various enzymes and receptors. These findings highlight the compound's significance as a scaffold for drug discovery efforts aimed at developing new therapeutic agents.

The synthesis of Propane, 1-chloro-2-methyl-2-[(1-methylethoxy)methyl]- itself is an intriguing challenge that has been addressed by several research groups. One common approach involves the reaction of appropriate halogenated propane precursors with methanol under acidic conditions to introduce the methoxy groups. Subsequent chlorination using reagents such as phosphorus oxychloride (POCl₃) yields the desired product. These synthetic strategies have been optimized to improve yield and purity, making it accessible for further chemical manipulation.

The spectroscopic characterization of Propane, 1-chloro-2-methyl-2-[(1-methylethoxy)methyl]- has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed information about the molecular structure and purity of the compound, which are crucial for its application in synthetic chemistry and pharmaceutical research.

In conclusion, Propane, 1-chloro-2-methyl-2-[(1-methylethoxy)methyl]-, identified by CAS No. 1849290-39-6, is a multifaceted compound with significant potential in organic synthesis and drug discovery. Its unique structural features make it a valuable intermediate for constructing complex molecules, including APIs and advanced materials. The ongoing research into its reactivity and applications underscores its importance in the chemical sciences.